Cas no 631866-24-5 (2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631866-24-5
• MF: C₂₁H₁₉FN₂O₃
• MW: 366.385568857193
• CID: 5417744
• Update Time: 2025-07-15

2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethyl]-1-(4-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C21H19FN2O3/c1-23(2)11-12-24-18(13-7-9-14(22)10-8-13)17-19(25)15-5-3-4-6-16(15)27-20(17)21(24)26/h3-10,18H,11-12H2,1-2H3
• InChI Key： BWWNXZZVYXBXRW-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2=CC=C(F)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Research Brief on 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631866-24-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631866-24-5) as a promising scaffold for drug development. This compound, characterized by its unique chromeno[2,3-c]pyrrole-3,9-dione core, has garnered attention due to its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a 4-fluorophenyl moiety and a dimethylaminoethyl side chain further enhances its bioactivity and selectivity, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its mechanism of action and therapeutic potential. The researchers employed a combination of computational modeling and in vitro assays to elucidate its interaction with key molecular targets, such as protein kinases and DNA topoisomerases. The results demonstrated significant inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as confirmed by preclinical studies in rodent models.

Another noteworthy investigation, detailed in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's anti-inflammatory effects. The study revealed that 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. This activity was attributed to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the antimicrobial properties of this compound. A study published in Antimicrobial Agents and Chemotherapy reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action involved disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes, underscoring its potential as a novel antibiotic candidate. Importantly, the compound showed minimal cytotoxicity toward mammalian cells, indicating a favorable safety profile.

In summary, 2-2-(dimethylamino)ethyl-1-(4-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631866-24-5) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research aims to optimize its structure-activity relationships and explore its applications in various disease models. Future studies will likely focus on clinical translation, addressing challenges such as formulation development and toxicity assessment. This compound exemplifies the innovative strides being made in chemical biology and drug discovery, offering new avenues for treating complex diseases.